Cas no 84401-17-2 (1H-PYRAZOLE, 1-[2-(TRIFLUOROMETHYL)PHENYL]-)

• Product name: 1H-PYRAZOLE, 1-[2-(TRIFLUOROMETHYL)PHENYL]-
• CAS No: 84401-17-2
• MF: C₁₀H₇N₂F₃
• MW: 212.171
• CID: 3231379
• PubChem ID: 13066328

1H-PYRAZOLE, 1-[2-(TRIFLUOROMETHYL)PHENYL]- Chemical and Physical Properties

Names and Identifiers

• 1H-PYRAZOLE, 1-[2-(TRIFLUOROMETHYL)PHENYL]-
• DTXSID501273144
• URJTXGNNUPHPHW-UHFFFAOYSA-N
• SCHEMBL9527615
• 84401-17-2
• 1-[2-(Trifluoromethyl)phenyl]-1H-pyrazole

• Inchi： InChI=1S/C10H7F3N2/c11-10(12,13)8-4-1-2-5-9(8)15-7-3-6-14-15/h1-7H
• InChI Key： URJTXGNNUPHPHW-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 212.05613272Da
• Monoisotopic Mass: 212.05613272Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8Ų
• XLogP3: 2.8